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Compound of Interest

Compound Name: Dichloromethane-d2

Cat. No.: B032916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of dichloromethane-d2
(CD2Cl2) as a solvent in mass spectrometry (MS). The information is intended to guide

researchers in leveraging the unique properties of this deuterated solvent for enhanced

analytical performance, particularly in the analysis of nonpolar and charged analytes. Detailed

protocols for common applications are also provided.

Introduction to Dichloromethane-d2 in Mass
Spectrometry
Dichloromethane-d2, also known as deuterated methylene chloride, is an isotopic variant of

dichloromethane where the two hydrogen atoms are replaced with deuterium. While widely

recognized for its use in NMR spectroscopy, CD2Cl2 offers distinct advantages as a solvent in

mass spectrometry, primarily in electrospray ionization (ESI) and atmospheric pressure

chemical ionization (APCI) techniques.[1] Its chemical and physical properties make it

particularly suitable for the analysis of nonpolar compounds and permanently charged ions.

Key Properties of Dichloromethane-d2:
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Property Value Reference

Chemical Formula CD2Cl2

CAS Number 1665-00-5

Molecular Weight 86.94 g/mol

Boiling Point ~39-40 °C [1]

Density ~1.36 g/mL at 25 °C

Polarity Polar aprotic [1]

Applications and Advantages
The use of dichloromethane-d2 in mass spectrometry can lead to significant improvements in

signal intensity and data quality for specific classes of analytes.

Enhanced Ionization of Nonpolar and Charged
Molecules
Dichloromethane has been identified as an excellent solvent for electrospray ionization mass

spectrometry (ESI-MS), particularly for permanently charged ions.[1] Its ability to dissolve a

wide range of nonpolar and moderately polar compounds, which are often challenging to

analyze with more polar solvents like methanol or acetonitrile, makes it a valuable tool in the

analysis of lipids, organometallics, and other hydrophobic molecules.[1]

Use as a Co-Solvent in Liquid Chromatography-Mass
Spectrometry (LC-MS)
While not miscible with typical aqueous mobile phases used in reversed-phase

chromatography, dichloromethane-d2 can be employed in normal-phase LC-MS or as a

component of the sample solvent for direct infusion analysis. Studies have shown that the use

of deuterated solvents in sample preparation does not negatively impact LC-MS analysis, as

the deuterium atoms rapidly exchange with protons in the aqueous mobile phase.

Advantages of Deuteration
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Employing the deuterated form of dichloromethane offers the inherent benefits of stable isotope

labeling:

Reduced Background Interference: In-source fragmentation of the solvent can contribute to

background noise. The mass shift of 2 Da for CD2Cl2 compared to CH2Cl2 moves these

solvent-related background ions to a different m/z region, potentially leading to a cleaner

baseline and improved signal-to-noise (S/N) ratio for the analyte of interest.

Internal Standard Potential: While not a direct analog for most analytes, the use of a

deuterated solvent can help in assessing solvent-derived adducts and background signals.

Quantitative Data Summary
Direct quantitative comparative studies of dichloromethane-d2 against other deuterated

solvents in mass spectrometry are not readily available in the published literature. However,

based on the known performance of dichloromethane in ESI-MS and the general principles of

using deuterated solvents, the following table illustrates the expected performance benefits.

Illustrative Performance Comparison of Solvents in ESI-MS of a Nonpolar Analyte
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Solvent System
Expected Relative
Signal Intensity

Expected Signal-to-
Noise (S/N) Ratio

Key
Considerations

Methanol/Water

(50:50)
1.0 (Reference) 1.0 (Reference)

Standard for polar

analytes, poor

solubility for nonpolar

compounds.

Acetonitrile/Water

(50:50)
1.2 - 1.5 1.1 - 1.4

Good for a wide range

of polarities, but may

not be optimal for

highly nonpolar

analytes.

Dichloromethane-d2 2.0 - 5.0 1.5 - 4.0

Excellent for nonpolar

and permanently

charged analytes.[1]

Requires direct

infusion or normal-

phase LC. Reduced

solvent-based

background in the

analyte region.

Chloroform-d 1.8 - 4.5 1.4 - 3.8

Similar performance

to dichloromethane-

d2, but with higher

toxicity concerns.

Disclaimer: The values in the table above are illustrative and based on the reported excellent

performance of non-deuterated dichloromethane and the known benefits of using deuterated

solvents. Actual performance will vary depending on the analyte, instrument, and experimental

conditions.

Experimental Protocols
Protocol for Direct Infusion ESI-MS of Nonpolar Analytes
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This protocol is suitable for the analysis of nonpolar compounds such as lipids, organometallic

complexes, and synthetic organic molecules that are soluble in dichloromethane.

Materials:

Dichloromethane-d2 (CD2Cl2), high purity (≥99.8 atom % D)

Analyte of interest

Glass vials and syringes

Mass spectrometer with an ESI source

Procedure:

Sample Preparation:

Dissolve the analyte in dichloromethane-d2 to a final concentration of 1-10 µM.

Ensure the sample is fully dissolved. If necessary, sonicate for 5-10 minutes.

Instrument Setup:

Set the mass spectrometer to operate in the desired ionization mode (positive or

negative).

Optimize the ESI source parameters. Typical starting parameters for a dichloromethane-

based solvent system are:

Capillary Voltage: 2.5 - 3.5 kV

Cone Voltage: 20 - 40 V

Source Temperature: 100 - 150 °C

Desolvation Temperature: 250 - 350 °C

Desolvation Gas Flow: 600 - 800 L/hr
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Cone Gas Flow: 50 - 100 L/hr

Data Acquisition:

Infuse the sample solution into the ESI source at a flow rate of 5-20 µL/min using a syringe

pump.

Allow the signal to stabilize before acquiring data.

Acquire mass spectra over the desired m/z range.

Protocol for Lipid Extraction and Analysis using a
Dichloromethane-d2 Based System
This protocol is adapted from established lipid extraction methods and is suitable for the

analysis of total lipids from biological samples.

Materials:

Dichloromethane-d2 (CD2Cl2)

Methanol (MeOH), HPLC grade

Water, HPLC grade

Biological sample (e.g., cell pellet, tissue homogenate)

Glass centrifuge tubes

Centrifuge

Nitrogen evaporator

Procedure:

Extraction:

To your sample (e.g., 100 µL of tissue homogenate), add 1 mL of a 2:1 (v/v) mixture of

dichloromethane-d2 and methanol.
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Vortex vigorously for 1 minute.

Add 0.2 mL of water to induce phase separation.

Vortex again for 30 seconds.

Centrifuge at 2000 x g for 10 minutes at 4 °C.

Phase Separation and Collection:

Three layers will be visible: an upper aqueous layer, a protein disk at the interface, and a

lower organic layer containing the lipids.

Carefully collect the lower organic (dichloromethane-d2) layer using a glass Pasteur

pipette and transfer to a clean glass tube.

Drying and Reconstitution:

Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen.

Reconstitute the dried lipid extract in a suitable solvent for MS analysis (e.g.,

dichloromethane-d2, or a mixture compatible with your LC mobile phase if performing

LC-MS).

Mass Spectrometry Analysis:

Analyze the reconstituted sample by direct infusion ESI-MS (as per Protocol 4.1) or by LC-

MS.

Visualizations
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Caption: Workflow for Direct Infusion ESI-MS using Dichloromethane-d2.
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Caption: Workflow for Lipid Extraction and Analysis using Dichloromethane-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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